Cas no 17235-98-2 (1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate)

• Product Name: 1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate
• CAS No: 17235-98-2
• MF: C₁₁H₁₆O₆S
• MW: 276.306142807007
• CID: 1360329
• PubChem ID: 2979719
• Update Time: 2025-04-20

1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2,3-dihydro-1,1-dioxido-3-thienyl)-, diethyl ester
• diethyl 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)propanedioate
• C11H16O6S
• 1,3-diethyl 2-(1,1-dioxo-2,3-dihydro-1??-thiophen-3-yl)propanedioate
• CS-0249394
• 1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1
• AKOS016044548
• diethyl (1,1-dioxido-2,3-dihydrothiophen-3-yl)propanedioate
• DTXSID90388066
• G25437
• AKOS001730742
• 1,3-diethyl2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate
• 1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda(6)-thiophen-3-yl)propanedioate
• DIETHYL (1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)MALONATE
• 1,3-diethyl 2-(1,1-dioxo-2,3-dihydro-1 lambda {6}-thiophen-3-yl)propanedioate
• Diethyl 2-(1,1-dioxido-2,3-dihydrothiophen-3-yl)malonate
• EN300-43367
• 17235-98-2
• Diethyl (1,1-dioxo-2,3-dihydro-1H-1lambda~6~-thiophen-3-yl)propanedioate
• 1,3-diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate
• Z276130052
• E6-thiophen-3-yl)propanedioate
• STK783354
• 1,3-Diethyl 2-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)propanedioate

• Inchi： 1S/C11H16O6S/c1-3-16-10(12)9(11(13)17-4-2)8-5-6-18(14,15)7-8/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： OBJCFNOZRVGMTK-UHFFFAOYSA-N
• SMILES： S1(C=CC(C(C(=O)OCC)C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 276.06678
• Monoisotopic Mass: 276.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 86.74